Cas no 1410292-17-9 (2-acetamido-3-methyl-2-phenylbutanoic acid)

• Product Name: 2-acetamido-3-methyl-2-phenylbutanoic acid
• CAS No: 1410292-17-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5843333
• PubChem ID: 63701624
• Update Time: 2025-06-27

2-acetamido-3-methyl-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-methyl-2-phenylbutanoic acid
• EN300-13159514
• AKOS013012792
• 1410292-17-9

• Inchi： 1S/C13H17NO3/c1-9(2)13(12(16)17,14-10(3)15)11-7-5-4-6-8-11/h4-9H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： NYAKFJLZCCCLQD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(C(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-acetamido-3-methyl-2-phenylbutanoic acid

Introduction to 2-acetamido-3-methyl-2-phenylbutanoic acid (CAS No. 1410292-17-9)

2-acetamido-3-methyl-2-phenylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1410292-17-9, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a unique structural motif comprising an acetamide group, a methyl substituent, and a phenyl ring, has garnered attention due to its versatile reactivity and potential biological activities.

The molecular structure of 2-acetamido-3-methyl-2-phenylbutanoic acid consists of a butanoic acid backbone modified by the introduction of an acetamide functional group at the second carbon position, a methyl group at the third carbon, and a phenyl ring attached to the second carbon. This arrangement imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to explore novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally complex organic compounds. The presence of both polar (acetamide) and non-polar (phenyl ring) functional groups in 2-acetamido-3-methyl-2-phenylbutanoic acid suggests its potential suitability for interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit modulatory effects on various metabolic pathways, which could be exploited in the development of therapeutic agents.

One of the most compelling aspects of 2-acetamido-3-methyl-2-phenylbutanoic acid is its utility as a building block in medicinal chemistry. The acetamide moiety, in particular, is a common pharmacophore found in many bioactive molecules, often contributing to solubility and binding affinity. By modifying the substituents around the butanoic acid core, researchers can fine-tune the physicochemical properties and biological activity of derived compounds. This flexibility makes it an attractive scaffold for designing molecules with specific therapeutic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been employed to evaluate the binding affinity of 2-acetamido-3-methyl-2-phenylbutanoic acid derivatives to target proteins. These studies have revealed promising interactions with enzymes involved in inflammation and oxidative stress pathways, suggesting its potential as a lead compound for further optimization.

The synthesis of 2-acetamido-3-methyl-2-phenylbutanoic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes involve multi-step reactions requiring precise control over reaction conditions to achieve high yields and purity. However, recent methodological innovations have streamlined these processes, making it more feasible to produce this compound on scales suitable for preclinical research. For instance, catalytic asymmetric synthesis has been explored as a means to introduce chirality into the molecule, which is often critical for biological activity.

In addition to its pharmaceutical applications, 2-acetamido-3-methyl-2-phenylbutanoic acid has shown promise in biochemical research as a substrate or inhibitor for various enzymes. Its structural features allow it to mimic natural substrates or bind competitively to enzyme active sites, providing insights into enzyme mechanisms and potentially leading to the discovery of novel enzyme inhibitors. Such inhibitors could have therapeutic applications in treating conditions associated with aberrant enzyme activity.

The growing body of research on 2-acetamido-3-methyl-2-phenylbutanoic acid underscores its significance as a versatile chemical entity. As our understanding of its properties and reactivity continues to expand, new opportunities for its application in drug discovery and biochemical studies are likely to emerge. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists will be essential in harnessing its full potential and translating laboratory findings into tangible benefits for human health.

Future directions in the study of 2-acetamido-3-methyl-2-phenylbutanoic acid may include exploring its role in disease models and conducting more extensive clinical trials if derived derivatives demonstrate efficacy and safety profiles favorable for therapeutic use. The integration of high-throughput screening technologies with traditional synthetic approaches will accelerate the identification of promising candidates for further development. Furthermore, advancements in green chemistry principles may facilitate more sustainable synthetic routes, reducing environmental impact while maintaining high standards of quality control.